1,3-Dichloro-2-fluoro-5-(fluoromethoxy)benzene
Description
1,3-Dichloro-2-fluoro-5-(fluoromethoxy)benzene is a halogenated aromatic compound with the molecular formula C₇H₄Cl₂F₂O. Its structure features chlorine atoms at positions 1 and 3, fluorine at position 2, and a fluoromethoxy (-OCH₂F) group at position 5. The fluoromethoxy group introduces polarity while maintaining moderate lipophilicity, distinguishing it from analogs with bulkier or more electronegative substituents .
Properties
Molecular Formula |
C7H4Cl2F2O |
|---|---|
Molecular Weight |
213.01 g/mol |
IUPAC Name |
1,3-dichloro-2-fluoro-5-(fluoromethoxy)benzene |
InChI |
InChI=1S/C7H4Cl2F2O/c8-5-1-4(12-3-10)2-6(9)7(5)11/h1-2H,3H2 |
InChI Key |
CRHARFQBFKZOJM-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C=C(C(=C1Cl)F)Cl)OCF |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogs and Their Properties
The following table compares key structural analogs, focusing on substituent variations and their implications:
Key Differences and Implications
Electronic Effects
- Fluoromethoxy (-OCH₂F) vs. Trifluoromethoxy (-OCF₃): The trifluoromethoxy group (e.g., in 2-Fluoro-4-nitro-1-(trifluoromethoxy)benzene) is a stronger electron-withdrawing group (EWG) than fluoromethoxy, directing electrophilic substitution reactions more effectively to meta/para positions. This makes -OCF₃ analogs more reactive in aromatic substitution but less metabolically stable .
- Nitro (-NO₂) Groups: Compounds like 2-Fluoro-4-nitro-1-(trifluoromethoxy)benzene exhibit heightened reactivity due to the nitro group, which can participate in reduction or nucleophilic aromatic substitution. This contrasts with the target compound, which lacks such functional groups .
Lipophilicity and Toxicity
- Such analogs are less suitable for pharmaceutical use due to toxicity concerns .
- Fluorinated Substituents: The fluoromethoxy group in the target compound balances moderate lipophilicity with metabolic stability, offering advantages in drug design compared to non-fluorinated alkoxy groups .
Pharmacological Potential
The fluoromethoxy group may similarly improve therapeutic indices in drug candidates by modulating pharmacokinetics .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
